Cas no 1002033-55-7 (2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethan-1-amine)

2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethan-1-amine structure
1002033-55-7 structure
Product Name:2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethan-1-amine
CAS No:1002033-55-7
MF:C7H12N4O2
MW:184.195780754089
MDL:MFCD05667132
CID:3058252
PubChem ID:7017138
Update Time:2025-04-21

2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)ethanamine
    • 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethan-1-amine
    • DTXSID501254788
    • 3,5-Dimethyl-4-nitro-1H-pyrazole-1-ethanamine
    • AKOS000220787
    • EN300-228982
    • 2-(3,5-Dimethyl-4-nitro-pyrazol-1-yl)-ethylamine
    • 1002033-55-7
    • CS-0282789
    • 2-(3,5-DIMETHYL-4-NITRO-1H-PYRAZOL-1-YL)-1-ETHANAMINE
    • 2-(3,5-dimethyl-4-nitropyrazol-1-yl)ethanamine
    • BBL038652
    • AKOS015922570
    • STK312373
    • MDL: MFCD05667132
    • Inchi: 1S/C7H12N4O2/c1-5-7(11(12)13)6(2)10(9-5)4-3-8/h3-4,8H2,1-2H3
    • InChI Key: GOCIJNUPEKWKQA-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(C)=NN(CCN)C=1C)=O

Computed Properties

  • Exact Mass: 184.09602564Da
  • Monoisotopic Mass: 184.09602564Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 89.7Ų

2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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